Cas no 850363-68-7 (5-Bromo-4-ethoxy-1H-indazole)

• Product Name: 5-Bromo-4-ethoxy-1H-indazole
• CAS No: 850363-68-7
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD13177023
• CID: 1040522
• PubChem ID: 23134435
• Update Time: 2025-04-20

5-Bromo-4-ethoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-ethoxy-1H-indazole
• DTXSID00630902
• F17952
• 5-Bromo-4-ethoxy-2H-indazole
• 850363-68-7
• AM86134
• SCHEMBL1141494
• A863808
• 1H-Indazole, 5-bromo-4-ethoxy-
• CS-0367171
• DB-368531

• MDL： MFCD13177023
• Inchi： 1S/C9H9BrN2O/c1-2-13-9-6-5-11-12-8(6)4-3-7(9)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： NMZYANUDQSAWMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=NN2)C=1OCC

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles